Cas no 233281-31-7 (Benzenemethanol, 3,4,5-tris(octadecyloxy)-)

• Product Name: Benzenemethanol, 3,4,5-tris(octadecyloxy)-
• CAS No: 233281-31-7
• MF: C₆₁H₁₁₆O₄
• MW: 913.571360588074
• CID: 1413989
• PubChem ID: 11457268
• Update Time: 2025-09-27

Benzenemethanol, 3,4,5-tris(octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,4,5-tris(octadecyloxy)-
• (3,4,5-trioctadecyloxyphenyl)methan-1-ol
• HFVGJVRPXMSSHO-UHFFFAOYSA-N
• 233281-31-7
• 3,4,5-Tris(octadecyloxy)benzyl alcohol
• (3,4,5-Tris(octadecyloxy)phenyl)methanol
• AT32481
• 3,4,5-Tri(octadecyloxy)benzyl alcohol
• PS-19042
• SY309616
• SCHEMBL96240
• (3,4,5-trioctadecoxyphenyl)methanol
• [3,4,5-tris(octadecyloxy)phenyl]methanol

• Inchi： 1S/C61H116O4/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-63-59-55-58(57-62)56-60(64-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)61(59)65-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h55-56,62H,4-54,57H2,1-3H3
• InChI Key： HFVGJVRPXMSSHO-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(CO)=CC=1OCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 912.88736218g/mol
• Monoisotopic Mass: 912.88736218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 65
• Rotatable Bond Count: 55
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 27.4
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzenemethanol, 3,4,5-tris(octadecyloxy)-

Benzenemethanol, 3,4,5-tris(octadecyloxy)- (CAS No. 233281-31-7): A Comprehensive Overview

Benzenemethanol, 3,4,5-tris(octadecyloxy)-, identified by the Chemical Abstracts Service Number (CAS No.) 233281-31-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of derivatives characterized by the presence of multiple octadecyloxy groups attached to a benzyl alcohol backbone. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable candidate for various applications, particularly in drug delivery systems and biomimetic interfaces.

The molecular structure of Benzenemethanol, 3,4,5-tris(octadecyloxy)- consists of a benzene ring substituted with three octadecyloxy groups at the 3, 4, and 5 positions. This arrangement creates a highly lipophilic molecule with a large hydrophobic surface area, making it an excellent candidate for enhancing the solubility and bioavailability of hydrophobic drugs. The octadecyloxy chains contribute to the compound's stability in biological environments and its ability to form stable complexes with other molecules.

In recent years, there has been growing interest in the development of novel drug delivery systems that can overcome the limitations associated with traditional oral and intravenous formulations. Benzenemethanol, 3,4,5-tris(octadecyloxy)- has been explored as a potential component in polymeric micelles and nanoparticles due to its ability to self-assemble into stable structures. These micelles can encapsulate hydrophobic drugs and protect them from degradation in biological fluids, thereby improving their delivery efficiency.

One of the most compelling applications of Benzenemethanol, 3,4,5-tris(octadecyloxy)- is in the field of targeted drug delivery. The compound's lipophilic nature allows it to accumulate in specific regions within the body where certain therapeutic agents are needed. For instance, studies have shown that this derivative can be used to enhance the targeting of anticancer drugs to tumor tissues. The octadecyloxy groups facilitate the interaction between the drug and biological membranes, leading to more effective penetration and reduced systemic toxicity.

The synthesis of Benzenemethanol, 3,4,5-tris(octadecyloxy)- involves a series of well-established organic reactions, including etherification and reduction processes. The use of high-purity starting materials and controlled reaction conditions is crucial to obtaining a product with the desired chemical integrity. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural identity and purity of the compound.

The pharmacological properties of Benzenemethanol, 3,4,5-tris(octadecyloxy)- have been extensively studied in preclinical models. Research indicates that this compound exhibits moderate biocompatibility and low immunogenicity when administered systemically. These characteristics make it an attractive candidate for clinical translation into therapeutic applications. Additionally, its ability to form stable complexes with other bioactive molecules suggests potential uses in combination therapies where multiple drugs need to be delivered simultaneously.

In conclusion, Benzenemethanol, 3,4,5-tris(octadecyloxy)- (CAS No. 233281-31-7) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features enable its use in advanced drug delivery systems designed to improve therapeutic outcomes. As research continues to uncover new applications for this derivative，its importance in addressing complex medical challenges is likely to grow further.